N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide

• Molecular Formula: C17H17BrN2O3
• Molecular Weight: 377.2 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-2-(2-bromo-4-methylphenoxy)acetamide
• InChI: InChI=1S/C17H17BrN2O3/c1-11-6-7-16(15(18)8-11)23-10-17(22)20-14-5-3-4-13(9-14)19-12(2)21/h3-9H,10H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: IFVZPXABKLKDGH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC(=C2)NC(=O)C)Br

Description

N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide, also known as BAY 11-7082, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a potent inhibitor of the nuclear factor-kappa B (NF-κB) pathway, which plays a crucial role in inflammation, immunity, and cancer.

Mechanism of Action

N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide 11-7082 inhibits the activation of NF-κB by preventing the phosphorylation and subsequent degradation of its inhibitor, IκBα. This leads to the accumulation of IκBα, which binds to NF-κB and prevents its translocation to the nucleus. As a result, the expression of genes involved in inflammation and immune response is reduced, and the growth of cancer cells is suppressed.
Biochemical and Physiological Effects
N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide 11-7082 has been shown to have several biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and inhibit the activation of immune cells, such as macrophages and T cells. In addition, N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide 11-7082 can induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide 11-7082 has several advantages for lab experiments. It is a potent and specific inhibitor of NF-κB, which makes it a valuable tool for studying the role of NF-κB in various diseases. In addition, N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide 11-7082 is readily available and can be synthesized using a relatively simple method. However, there are also some limitations to using N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide 11-7082 in lab experiments. It can be toxic to cells at high concentrations, and its effects on other signaling pathways and cellular processes are not well understood.

Future Directions

There are several future directions for the study of N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide 11-7082. One area of research is the development of more potent and selective inhibitors of NF-κB. Another area is the investigation of the effects of N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide 11-7082 on other signaling pathways and cellular processes. Additionally, N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide 11-7082 has shown promise in the treatment of various diseases, and further research is needed to determine its efficacy and safety in clinical trials.

Synthesis Methods

N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide 11-7082 can be synthesized using a multi-step process that involves the reaction of 2-bromo-4-methylphenol with 2-chloroacetyl chloride to form 2-(2-bromo-4-methylphenoxy)acetyl chloride. This intermediate is then reacted with N-(3-aminophenyl)acetamide in the presence of triethylamine to yield N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide 11-7082. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide 11-7082 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the activation of NF-κB, which is a transcription factor that regulates the expression of genes involved in inflammation and immune response. By inhibiting NF-κB, N-[3-(acetylamino)phenyl]-2-(2-bromo-4-methylphenoxy)acetamide 11-7082 can reduce inflammation and suppress the growth of cancer cells.